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Compound of Interest

Compound Name: N-(2-Aminoethyl)glycine

Cat. No.: B554895

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of N-(2-Aminoethyl)glycine, a compound that requires
careful management due to its potential hazards. Adherence to these guidelines is critical for
maintaining a safe laboratory environment and ensuring regulatory compliance.

Pre-Disposal Safety and Handling

Before initiating any disposal procedures, it is crucial to handle N-(2-Aminoethyl)glycine with
appropriate safety measures. The compound is harmful if swallowed, in contact with skin, or
inhaled, and causes serious eye irritation.[1]

Personal Protective Equipment (PPE):

Gloves: Wear impervious chemical-resistant gloves.[1]

Eye Protection: Use safety glasses with side-shields or chemical goggles.[1]

Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH-
approved respirator.[1]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[1]

Handling Precautions:
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Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid generating dust.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Wash hands thoroughly after handling.[2]

Step-by-Step Disposal Procedure

The primary method for the disposal of N-(2-Aminoethyl)glycine is through an authorized
hazardous waste collection service.[1][2] Do not dispose of this chemical down the drain or in
regular trash.[1][2]

» Containerization:
o Place waste N-(2-Aminoethyl)glycine in a clean, dry, and sealable container.[1]

o The container must be clearly and accurately labeled with the chemical name, "N-(2-
Aminoethyl)glycine," and appropriate hazard symbols.

o Leave original containers for the chemical; do not mix with other waste.
o Storage:

o Store the sealed waste container in a designated, secure hazardous waste accumulation
area.

o This area should be cool, dry, and well-ventilated, away from incompatible materials.[1]
e Waste Collection:

o Arrange for pickup by a licensed professional waste disposal service or your institution's
environmental health and safety (EHS) department.[2]

o Follow all institutional, local, and national regulations for hazardous waste disposal.[1]

Spill Management
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In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

e Evacuate and Secure:
o Evacuate non-essential personnel from the spill area.[1]
o Ensure the area is well-ventilated.

e Containment and Cleanup:

[e]

Wearing the appropriate PPE, contain the spill.

o

Use dry cleanup procedures; avoid generating dust.[1]

[¢]

Carefully sweep or vacuum the spilled solid material.[1] Do not use compressed air for
cleaning.[1]

[¢]

Place the collected material into a labeled, sealable container for disposal as hazardous
waste.[1]

o Decontamination:
o Clean the spill area thoroughly with an appropriate solvent or detergent and water.
o Dispose of all contaminated cleaning materials as hazardous waste.

Hazard Summary and Precautionary Statements

For quick reference, the following table summarizes the key hazards associated with N-(2-
Aminoethyl)glycine and the corresponding precautionary statements as per the Globally
Harmonized System (GHS).
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Hazard Class GHS Code Precautionary Statements
_ P264, P270, P301+P312,

Harmful if swallowed H302

P330, P501[1]

P280, P302+P352, P312,
Harmful in contact with skin H312

P362+P364, P501[1]

P261, P271, P304+P340,
Harmful if inhaled H332

P312, P501[1]

P264, P280,
Causes serious eye irritation H319 P305+P351+P338,

P337+P313[1]

May cause respiratory irritation ~ H335

P261, P271, P304+P340,
P312, P403+P233, P405,
P501[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-(2-

Aminoethyl)glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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